Bupivacaine hydrochloride

Description

Bupivacaine hydrochloride is a medication used to decrease sensation in a specific area, functioning as an amide-type local anesthetic . Marketed under the brand name Marcaine, among others, it is administered via injection for local infiltration, peripheral nerve block, and caudal and lumbar epidural blocks . Bupivacaine is often used in combination with epinephrine to prevent systemic absorption and to extend the duration of its action . It is commonly used in epidural anesthesia during labor and for postoperative pain management . Chemically, bupivacaine hydrochloride is a monohydrate of 2-piperidinecarboxamide, 1-butyl-N-(2,6-dimethylphenyl)-, monohydrochloride . It appears as a white crystalline powder that is freely soluble in 95 percent ethanol, soluble in water, and slightly soluble in chloroform or acetone .

Bupivacaine works by blocking nerve impulse generation and conduction . It prevents neurotransmission by blocking voltage-gated sodium channels in the intracellular portion of their transmembrane segments, stabilizing the neuronal membrane . The progression of anesthesia affects nerve fibers differently, with pain, temperature, touch, proprioception, and skeletal muscle tone being affected in that order . Other similar aminoacyl local anesthetics include mepivacaine .

The FDA advises contacting them directly to report adverse events or product quality concerns .

• CAS No.: 18010-40-7
• Product Name: Bupivacaine hydrochloride
• Molecular Formula: C18H29ClN2O
• Molecular Weight: 324.9 g/mol
• IUPAC Name: 1-butyl-N-(2,6-dimethylphenyl)piperidine-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C18H28N2O.ClH/c1-4-5-12-20-13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3;/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21);1H
• Standard InChIKey: SIEYLFHKZGLBNX-UHFFFAOYSA-N
• SMILES: CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
• Canonical SMILES: CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 1-Butyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide; Bupivacain Janapharm; Bupivacain RPR; Bupivacain-RPR; Bupivacaina Braun; Bupivacaine; Bupivacaine Anhydrous; Bupivacaine Carbonate; Bupivacaine Hydrochloride; Bupivacaine Monohydrochloride, Monohydrate; Buvacaina; Carbostesin; Dolanaest; Marcain; Marcaine; Sensorcaine; Svedocain Sin Vasoconst
• PubChem Compound: 64737
• Last Modified: Aug 15 2023